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Compound of Interest

Compound Name: D-Norleucine-d9
Cat. No.: B12406549
Get Quote
. J

Part 1: Executive Summary & Immediate Action

Status: D-Norleucine-d9 is generally classified as Non-Hazardous according to GHS/OSHA
standards. However, as a deuterated organic compound, it must be handled with "Prudent
Practices in the Laboratory" protocols.

Core Directive: Do NOT dispose of via sanitary sewer (sink) or regular trash.[1] All deuterated
isotopologues must be segregated into the appropriate chemical waste stream to prevent
environmental accumulation and facilitate potential isotope recovery or controlled incineration.

Quick Reference Table: Disposal Routes
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Primary Disposal . .
Waste Type State Container Labeling
Method

"Non-Regulated
. _ _ Chemical Waste -
Pure Substance Solid Solid Chemical Waste ] ]
Solid (D-Norleucine-

do)"

] "Non-Regulated
. o Aqueous/Organic _
Stock Solutions Liquid Chemical Waste -

Waste
Liquid (pH 6-7)"

) "Contaminated Debris
) ] ) Solid Hazardous ]
Contaminated Debris Solid (Gloves/Weigh
Waste
Boats)"

. _ "Sharps - Chemically
Sharps Solid Sharps Container )
Contaminated"

Part 2: Chemical Profile & Risk Assessment

To effectively manage disposal, one must understand the physicochemical properties that
dictate waste segregation.

Compound: D-Norleucine-d9 (Side-chain-d9) CAS: 203633-11-8 (Generic for labeled variants
may vary) Formula: CeHaDsNO2 Molecular Weight: ~140.23 g/mol (approx. +9 Da shift from
proteo-Norleucine)

Scientific Rationale for Handling

While the proteo-form (D-Norleucine) is non-toxic, the d9-isotopologue represents a significant
investment and a stable isotope tracer.

 Biological Inertness: D-amino acids are generally not metabolized by mammalian enzymes
(proteases), meaning they persist longer in biological waste streams than L-isomers.

« |sotope Dilution: Improper disposal into water systems, while not toxic, contributes to
background noise in environmental mass spectrometry studies.
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+ Chemical Stability: The C-D bond is stronger than the C-H bond (Kinetic Isotope Effect),
making this compound more resistant to oxidative degradation in waste tanks.

Part 3: Disposal Decision Logic

The following workflow illustrates the decision process for segregating D-Norleucine-d9 waste.

Waste Generated

Determine Physical State

Solid Waste Liquid Waste
Is it Pure/Bulk Substance? Solvent Base?

Yes (Surplus/Expired) [No (Wipes/Gloves) Solvent Based

Container: Solid Chemical Waste Container: Contaminated Debris Aqueous (Buffer/Water) Organic (MeOH/ACN)

(Polyethylene/Glass) (Clear Bag/Box)

Container: Non-Halogenated
Organic/Aqueous Waste

Click to download full resolution via product page

Figure 1: Decision tree for D-Norleucine-d9 waste segregation. Note that aqueous solutions
are routed to chemical waste, not sanitary sewers, to maintain "cradle-to-grave" tracking.
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Part 4: Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance)

Scenario: Disposal of expired stock or surplus powder.
e PPE Requirements: Nitrile gloves, safety glasses, lab coat.
o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.
e Transfer:
o Place the original vial directly into the waste jar if <5g.
o If loose powder, carefully transfer using a disposable spatula to avoid dust generation.
e Labeling:
o Attach a hazardous waste tag (even if non-regulated).
o Constituents: "D-Norleucine-d9 (99%)".
o Hazard Checkbox: Select "None" or "Irritant” (precautionary).

o Storage: Store in the "Solid Waste" satellite accumulation area until EHS pickup.

Protocol B: Liquid Waste (Experimental Residues)

Scenario: Disposal of HPLC effluents or reaction mixtures containing D-Norleucine-d9.

o Segregation: Determine if the solvent is halogenated (e.g., DCM) or non-halogenated (e.g.,
Water, Methanol, Acetonitrile). D-Norleucine-d9 is typically used in aqueous or alcoholic
solutions.

o Neutralization: Ensure pH is between 5 and 9. (D-Norleucine is zwitterionic; extreme pH may
require neutralization before storage to prevent container degradation).

e Collection:
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o Pour into the Non-Halogenated Organic/Aqueous Waste carboy.

o Critical: Do not mix with oxidizers (e.g., Nitric Acid) as amino acids can react to form NOx
gases.

e Rinsing: Triple rinse the experimental glassware with water; collect the first rinse into the
waste container. Subsequent rinses may go down the drain.

Protocol C: Contaminated Packaging

Scenario: Empty vials, weigh boats, and pipettes.

o RCRA"Empty" Definition: A container is considered "RCRA Empty" if all wastes have been
removed that can be removed using common practices (pouring/scraping) and less than 3%
by weight remains [1].

o Action:

o If Empty: Deface the label (mark out the chemical name) and dispose of in Regular Trash
or Glass Waste box.

o If Residue Remains: Treat as Solid Chemical Waste (See Protocol A).

Part 5: Regulatory & Safety Framework (E-E-A-T)
Why not the drain?

Although D-Norleucine is not a federally regulated hazardous waste under RCRA (40 CFR 261)
[2], professional scientific integrity mandates that we do not discharge laboratory chemicals into
public water systems.

o Mechanism: Wastewater treatment plants are designed to degrade biological waste.
Synthetic D-amino acids (especially deuterated ones) may resist standard biodegradation
timelines, potentially passing through to effluent water [3].

o Compliance: Most institutional EHS permits explicitly ban the drain disposal of any chemical
other than salts, sugars, and buffers.
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Emergency Procedures

o Spill (Solid): Sweep up carefully to avoid dust.[1][2][3] Place in a bag and label as waste.
Wipe area with wet paper towels.[4]

o Spill (Liquid): Absorb with vermiculite or paper towels. Place absorbents in the solid waste
stream.[1]

+ Eye Contact: Flush with water for 15 minutes.[5][2][6][7] (Standard irritant protocol).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [D-Norleucine-d9 Proper Disposal Procedures].
BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b12406549/docs#d-norleucine-d9-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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